Cas no 885280-12-6 (Ethyl 4-cyclobutyl-3-oxobutanoate)

• Product name: Ethyl 4-cyclobutyl-3-oxobutanoate
• CAS No: 885280-12-6
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• MDL: MFCD06658442
• CID: 711726
• PubChem ID: 51358538

Ethyl 4-cyclobutyl-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyclobutyl-3-oxobutanoate
• 4-Cyclobutyl-3-oxo-butyric acid ethyl ester
• Cyclobutanebutanoicacid, b-oxo-, ethyl ester
• Ethyl β-oxocyclobutanebutanoate (ACI)
• SB39557
• MFCD06658442
• AKOS006292867
• AS-44574
• AB1425
• DA-01560
• DTXSID30680011
• SCHEMBL2555598
• 885280-12-6
• Ethyl4-cyclobutyl-3-oxobutanoate
• CS-0340978

• MDL： MFCD06658442
• Inchi： 1S/C10H16O3/c1-2-13-10(12)7-9(11)6-8-4-3-5-8/h8H,2-7H2,1H3
• InChI Key： SEZBAGOHVJZJAK-UHFFFAOYSA-N
• SMILES： O=C(CC(CC1CCC1)=O)OCC

Computed Properties

• Exact Mass: 184.11000
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 5
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.69890

Ethyl 4-cyclobutyl-3-oxobutanoate Security Information

Ethyl 4-cyclobutyl-3-oxobutanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Ethyl 4-cyclobutyl-3-oxobutanoate

Ethyl 4-cyclobutyl-3-oxobutanoate (CAS No. 885280-12-6): A Comprehensive Overview

Ethyl 4-cyclobutyl-3-oxobutanoate (CAS No. 885280-12-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various research applications. The presence of both a cyclobutyl group and an ester functionality provides a versatile platform for further chemical modifications and biological investigations.

The molecular structure of Ethyl 4-cyclobutyl-3-oxobutanoate consists of a cyclobutyl ring attached to a butanoic acid ester, which contributes to its distinct chemical behavior. This configuration allows for interactions with biological targets that are not typically observed with linear or simpler aromatic compounds. In recent years, the compound has been extensively studied for its potential applications in drug discovery and development, particularly in the synthesis of novel bioactive molecules.

One of the most compelling aspects of Ethyl 4-cyclobutyl-3-oxobutanoate is its role as a building block in the synthesis of more complex pharmaceutical intermediates. The cyclobutyl moiety, known for its stability and rigidity, can enhance the binding affinity of drug candidates to their target proteins. This property is particularly valuable in the design of small-molecule inhibitors, where structural rigidity often improves pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Ethyl 4-cyclobutyl-3-oxobutanoate with greater accuracy. Molecular docking studies have revealed that this compound can interact with various enzymes and receptors, suggesting its potential as an anti-inflammatory agent or a modulator of metabolic pathways. These findings align with ongoing research efforts aimed at identifying novel therapeutic strategies for chronic diseases.

The synthesis of Ethyl 4-cyclobutyl-3-oxobutanoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal catalysis and asymmetric synthesis, have been employed to improve yield and purity. These techniques not only enhance the efficiency of production but also open up new avenues for structural diversification.

In the realm of medicinal chemistry, Ethyl 4-cyclobutyl-3-oxobutanoate has been explored as a precursor for designing molecules with enhanced bioavailability and reduced toxicity. The ester group present in the molecule can be hydrolyzed or converted into other functional groups, allowing for the creation of diverse pharmacophores. This flexibility makes it an attractive scaffold for drug development programs targeting neurological disorders, cardiovascular diseases, and cancer.

The compound's unique structural features also make it suitable for use in material science applications. For instance, its ability to form stable complexes with other molecules has been exploited in the development of novel materials with tailored properties. These materials could find applications in drug delivery systems, where precise control over molecular interactions is crucial.

As research continues to uncover new applications for Ethyl 4-cyclobutyl-3-oxobutanoate, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. Such partnerships aim to accelerate the translation of laboratory findings into clinical candidates by leveraging expertise in synthetic chemistry, pharmacology, and biotechnology.

The future prospects for Ethyl 4-cyclobutyl-3-oxobutanoate are bright, with ongoing studies focusing on optimizing its synthetic routes and exploring new biological activities. Innovations in high-throughput screening technologies are expected to further enhance the discovery process by rapidly evaluating the potential of this compound as a lead molecule.

In conclusion, Ethyl 4-cyclobutyl-3-oxobutanoate (CAS No. 885280-12-6) represents a significant advancement in pharmaceutical chemistry and chemical biology. Its unique structural attributes and versatile reactivity position it as a valuable tool for drug discovery and material science applications. As research progresses, this compound is poised to contribute to the development of novel therapeutic agents that address unmet medical needs.